Cas no 1633-90-5 (hexane-3-thiol)

• Product Name: hexane-3-thiol
• CAS No: 1633-90-5
• MF: C₆H₁₄S
• MW: 118.240360736847
• CID: 214973
• PubChem ID: 102661
• Update Time: 2025-06-11

hexane-3-thiol Chemical and Physical Properties

Names and Identifiers

• 3-Hexanethiol
• hexane-3-thiol
• 3-Mercaptohexane
• 3-HEXANETHIOL 97%
• EINECS 216-650-5
• AKOS006273812
• 6YD4K9T3DN
• DTXSID80936813
• 1633-90-5
• EN300-189975
• FEMA NO. 4782, 3-
• VOIGMFQJDZTEKW-UHFFFAOYSA-N
• (+/-)-3-HEXANETHIOL
• NS00048432
• 3-hexanthiol
• SCHEMBL24770
• UNII-6YD4K9T3DN
• 1-Ethylbutyl hydrosulfide #

• Inchi： 1S/C6H14S/c1-3-5-6(7)4-2/h6-7H,3-5H2,1-2H3
• InChI Key： VOIGMFQJDZTEKW-UHFFFAOYSA-N
• SMILES： SC(CC)CCC

Computed Properties

• Exact Mass: 118.08172
• Monoisotopic Mass: 118.082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 35.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2
• XLogP3: 2.7

Experimental Properties

• Density: 0.8408 (estimate)
• Melting Point: -113.76°C (estimate)
• Boiling Point: 150.86°C (estimate)
• Flash Point: 29.5°C
• Refractive Index: 1.4496
• PSA: 0

Additional information on hexane-3-thiol

Recent Advances in the Study of Hexane-3-thiol (CAS: 1633-90-5) and Its Applications in Chemical Biology and Medicine

Hexane-3-thiol (CAS: 1633-90-5) is a sulfur-containing organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in chemical biology and medicine. This research briefing aims to provide an overview of the latest studies on hexane-3-thiol, focusing on its synthesis, biological activity, and therapeutic potential. The compound's structural features, including its thiol group and hexane backbone, make it a versatile candidate for various biomedical applications, ranging from drug development to diagnostic tools.

Recent studies have explored the synthesis and optimization of hexane-3-thiol derivatives to enhance their biological activity and stability. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful modification of hexane-3-thiol to improve its pharmacokinetic properties, resulting in increased bioavailability and reduced toxicity. These advancements highlight the compound's potential as a scaffold for designing novel therapeutics, particularly in the treatment of oxidative stress-related diseases and microbial infections.

In addition to its therapeutic potential, hexane-3-thiol has also been investigated for its role in chemical biology. A recent study in ACS Chemical Biology revealed that hexane-3-thiol can act as a potent modulator of protein function, particularly in enzymes involved in redox reactions. The study utilized advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate the binding mechanisms and conformational changes induced by hexane-3-thiol. These findings open new avenues for understanding thiol-based regulation of biological processes and developing targeted interventions.

Another area of interest is the application of hexane-3-thiol in diagnostic and imaging technologies. A 2024 report in Analytical Chemistry described the development of a hexane-3-thiol-based fluorescent probe for detecting reactive oxygen species (ROS) in live cells. The probe exhibited high sensitivity and selectivity, making it a valuable tool for studying oxidative stress in real-time. This innovation underscores the compound's versatility and its potential to bridge the gap between chemical research and clinical applications.

Despite these promising developments, challenges remain in the widespread adoption of hexane-3-thiol-based technologies. Issues such as scalability, cost-effectiveness, and long-term safety need to be addressed through further research. Collaborative efforts between chemists, biologists, and clinicians will be essential to overcome these hurdles and fully realize the potential of hexane-3-thiol in medicine and beyond.

In conclusion, hexane-3-thiol (CAS: 1633-90-5) represents a compelling area of research in chemical biology and medicine. Its unique properties and diverse applications make it a valuable candidate for drug development, diagnostic tools, and fundamental biological studies. Continued exploration of its mechanisms and optimization of its derivatives will likely yield significant breakthroughs in the coming years, offering new solutions to pressing medical challenges.